Cas no 2228633-22-3 (2-{4H,5H,6H-cyclopentabthiophen-2-yl}-2,2-difluoroethan-1-ol)

• Product Name: 2-{4H,5H,6H-cyclopentabthiophen-2-yl}-2,2-difluoroethan-1-ol
• CAS No: 2228633-22-3
• MF: C₉H₁₀F₂OS
• MW: 204.236908435822
• CID: 6170370
• PubChem ID: 165714071
• Update Time: 2025-06-07

2-{4H,5H,6H-cyclopentabthiophen-2-yl}-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{4H,5H,6H-cyclopentabthiophen-2-yl}-2,2-difluoroethan-1-ol
• 2-{4H,5H,6H-cyclopenta[b]thiophen-2-yl}-2,2-difluoroethan-1-ol
• EN300-1955954
• 2228633-22-3

• Inchi： 1S/C9H10F2OS/c10-9(11,5-12)8-4-6-2-1-3-7(6)13-8/h4,12H,1-3,5H2
• InChI Key： WSVWAPQXHFMXDP-UHFFFAOYSA-N
• SMILES： S1C(C(CO)(F)F)=CC2=C1CCC2

Computed Properties

• Exact Mass: 204.04204244g/mol
• Monoisotopic Mass: 204.04204244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 48.5Ų

Additional information on 2-{4H,5H,6H-cyclopentabthiophen-2-yl}-2,2-difluoroethan-1-ol

Professional Introduction to Compound with CAS No. 2228633-22-3 and Product Name: 2-{4H,5H,6H-cyclopentabthiophen-2-yl}-2,2-difluoroethan-1-ol

The compound with the CAS number 2228633-22-3 and the product name 2-{4H,5H,6H-cyclopentabthiophen-2-yl}-2,2-difluoroethan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure and unique functional groups, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a cyclopentabthiophene core and difluoroethyl side chain imparts distinct chemical properties that make it a promising candidate for further investigation.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the development of novel therapeutic agents. The cyclopentabthiophene scaffold is particularly noteworthy for its structural versatility and biological activity. This moiety has been extensively studied for its role in modulating various biological pathways, making it an attractive target for drug design. The incorporation of a difluoroethyl group into the molecule enhances its lipophilicity and metabolic stability, which are critical factors in drug efficacy and bioavailability.

One of the most compelling aspects of this compound is its potential in the realm of neurological disorders. Studies have shown that derivatives of cyclopentabthiophene exhibit significant activity against enzymes such as monoamine oxidase (MAO) and catechol-O-methyltransferase (COMT), which are implicated in conditions like depression and Parkinson's disease. The addition of the difluoroethyl group further modulates the pharmacokinetic profile, potentially leading to improved therapeutic outcomes.

Furthermore, the compound's structure suggests applications in anti-inflammatory and anti-cancer therapies. The cyclopentabthiophene core can interact with various biological targets, including nuclear receptors and kinases, while the difluoroethyl group enhances binding affinity and selectivity. Recent research has highlighted the compound's ability to inhibit inflammatory pathways by modulating cytokine production and reducing oxidative stress. These findings are particularly relevant in the context of chronic inflammatory diseases and cancer.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine atoms into the molecule is a critical step, as it significantly influences both physical properties and biological activity. Advanced synthetic techniques, such as cross-coupling reactions and transition metal catalysis, are employed to construct the complex framework of the cyclopentabthiophene core.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between this compound and its biological targets. These studies have revealed that the difluoroethyl group plays a crucial role in stabilizing enzyme-substrate complexes, thereby enhancing binding affinity. Additionally, computational analysis has identified key pharmacophores within the molecule that contribute to its therapeutic potential.

The pharmacological evaluation of this compound has yielded promising results in preclinical studies. In vitro assays have demonstrated its efficacy in inhibiting key enzymes associated with neurological disorders, while animal models have shown potential benefits in reducing inflammation and tumor growth. These findings underscore the compound's significance as a lead candidate for further development into novel therapeutic agents.

The regulatory landscape for new pharmaceutical compounds is stringent, requiring thorough characterization and validation before clinical trials can commence. The comprehensive analytical data generated for this compound include spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These data provide essential insights into the molecular structure and purity of the compound, ensuring compliance with regulatory standards.

Future directions in research on this compound include exploring its mechanism of action at a molecular level and optimizing its pharmacokinetic properties through structural modifications. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists are essential to translate these findings into tangible therapeutic benefits for patients worldwide.

In conclusion, the compound with CAS number 2228633-22-3 and product name 2-{4H,5H,6H-cyclopentabthiophen-2-yl}-2,2-difluoroethan-1-ol represents a significant advancement in pharmaceutical chemistry. Its unique structure combining a cyclopentabthiophene core with a difluoroethyl side chain positions it as a promising candidate for treating neurological disorders, inflammation-related conditions, and cancer. Ongoing research continues to uncover its full therapeutic potential, paving the way for innovative treatments that address unmet medical needs.